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Introduction
Pyruvate Kinase M2 (PKM2) is a key enzyme in glycolysis that is preferentially expressed in

cancer cells and plays a crucial role in metabolic reprogramming. Unlike its constitutively active

isoform PKM1, PKM2 can switch between a highly active tetrameric state and a less active

dimeric form. The dimeric form of PKM2 is predominant in cancer cells and diverts glucose

metabolites towards anabolic processes, thereby supporting cell proliferation. Small molecule

activators of PKM2, such as TEPP-46, promote the formation of the stable, active tetramer,

which reverses the Warburg effect and suppresses tumor growth.[1][2] This document provides

detailed information on the solubility and experimental preparation of the potent and selective

PKM2 activator, TEPP-46, which can be used as a representative compound for this class of

molecules.
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TEPP-46 is a potent and selective allosteric activator of PKM2 with a half-maximal activating

concentration (AC50) of approximately 92 nM.[3][4] It exhibits high selectivity for PKM2 over

other pyruvate kinase isoforms like PKM1, PKL, and PKR.[3][4] TEPP-46 binds to the dimer-

dimer interface of the PKM2 homotetramer, stabilizing its active tetrameric conformation.[5]

This stabilization promotes a constitutively active state of the enzyme, leading to an increased

conversion of phosphoenolpyruvate (PEP) to pyruvate and a subsequent decrease in the

availability of glycolytic intermediates for anabolic processes.[5] By locking PKM2 in its active

form, TEPP-46 can mimic the metabolic profile of cells expressing the constitutively active

PKM1 isoform, thereby impairing cancer cell proliferation, particularly under hypoxic conditions.

[6]

Data Presentation
The following tables summarize the quantitative data for the PKM2 activator TEPP-46.

Table 1: Solubility and Physicochemical Properties of TEPP-46

Property Value Reference(s)

Molecular Weight 372.47 g/mol

Formula C₁₇H₁₆N₄O₂S₂

Solubility in DMSO Up to 100 mM

Aqueous Solubility
29.6 µg/mL (79.5 µM) in PBS,

pH 7.4
[6]

AC₅₀ (in vitro) 92 nM [3][4]

Storage Conditions Store at -20°C [6]
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Experiment Type
Recommended
Concentration Range

Reference(s)

In Vitro Enzyme Assay 10 nM - 10 µM [3]

Cell-Based Assays 1 µM - 40 µM [6][7]

In Vivo (Mouse Xenograft) 50 mg/kg (oral, twice daily) [6]

Experimental Protocols
Protocol 1: Preparation of TEPP-46 Stock Solution
This protocol describes the preparation of a concentrated stock solution of TEPP-46 for use in

various experiments.

Materials:

TEPP-46 solid powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Procedure:

Bring the vial of TEPP-46 powder to room temperature before opening.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial of

TEPP-46. For example, to a 1 mg vial of TEPP-46 (MW: 372.47), add 268.5 µL of DMSO.

Vortex the solution until the TEPP-46 is completely dissolved. Gentle warming in a 37°C

water bath can aid dissolution.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to 3 months.[6]
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Protocol 2: In Vitro Pyruvate Kinase Activity Assay
(LDH-Coupled)
This protocol measures the enzymatic activity of PKM2 in the presence of an activator by

coupling the production of pyruvate to the lactate dehydrogenase (LDH)-mediated oxidation of

NADH.

Materials:

Recombinant human PKM2

TEPP-46 stock solution

Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 10 mM MgCl₂

Phosphoenolpyruvate (PEP)

Adenosine diphosphate (ADP)

NADH

Lactate Dehydrogenase (LDH)

96-well clear flat-bottom plate

Plate reader capable of measuring absorbance at 340 nm

Procedure:

Prepare a reaction mixture containing Assay Buffer, 0.5 mM PEP, 0.5 mM ADP, 0.2 mM

NADH, and 1-2 units/mL LDH.

Add the desired concentrations of TEPP-46 (e.g., serial dilutions from 10 nM to 10 µM) and a

vehicle control (DMSO) to the wells of the 96-well plate.

Add the reaction mixture to each well.

Initiate the reaction by adding recombinant PKM2 to a final concentration of 10-20 ng/well.
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Immediately place the plate in a plate reader pre-warmed to 37°C.

Measure the decrease in absorbance at 340 nm every 30 seconds for 15-20 minutes. The

rate of NADH oxidation is proportional to the PKM2 activity.

Calculate the rate of reaction (V) for each concentration of TEPP-46.

Plot the reaction rate against the TEPP-46 concentration to determine the AC₅₀.

Protocol 3: Cell-Based PKM2 Activation Assay
This protocol assesses the ability of TEPP-46 to activate PKM2 within a cellular context.

Materials:

Cancer cell line expressing PKM2 (e.g., H1299 or A549)

Complete cell culture medium

TEPP-46 stock solution

Phosphate-buffered saline (PBS)

Cell lysis buffer (e.g., RIPA buffer)

Pyruvate Kinase Activity Assay Kit (LDH-coupled or ATP-based)

96-well cell culture plates

Procedure:

Seed cells in a 96-well plate at a density of 2 x 10⁴ cells/well and allow them to adhere

overnight.

Treat the cells with various concentrations of TEPP-46 (e.g., 1 µM to 40 µM) and a vehicle

control (DMSO) for a specified duration (e.g., 2-24 hours).

After treatment, wash the cells twice with ice-cold PBS.
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Lyse the cells by adding cell lysis buffer to each well and incubating on ice for 10-15 minutes.

Centrifuge the plate to pellet cell debris.

Transfer the supernatant (cell lysate) to a new plate.

Measure the pyruvate kinase activity in the cell lysates using a commercial assay kit

according to the manufacturer's instructions.

Normalize the PKM2 activity to the total protein concentration in each lysate.
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Caption: PKM2 signaling and metabolic regulation by TEPP-46.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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